3-Nitronaphthalene-1-carboxamide

• CAS No.: 88575-35-3
• Molecular Formula: C11H8N2O3
• Molecular Weight: 216.19 g/mol
• IUPAC Name: 3-nitronaphthalene-1-carboxamide
• InChI: InChI=1S/C11H8N2O3/c12-11(14)10-6-8(13(15)16)5-7-3-1-2-4-9(7)10/h1-6H,(H2,12,14)
• InChI Key: SLOJXBTUMKRJQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=C2C(=O)N)[N+](=O)[O-]

Description

3-Nitronaphthalene-1-carboxamide is an organic compound that belongs to the class of nitroaromatic compounds It is derived from naphthalene, a polycyclic aromatic hydrocarbon, and contains both a nitro group (-NO₂) and a carboxamide group (-CONH₂) attached to the naphthalene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-nitronaphthalene-1-carboxamide typically involves the nitration of naphthalene followed by the introduction of the carboxamide group. One common method is as follows:

Nitration of Naphthalene: Naphthalene is nitrated using a mixture of concentrated nitric acid and sulfuric acid to produce 3-nitronaphthalene.

Amidation: The 3-nitronaphthalene is then reacted with ammonia or an amine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to form this compound.

Industrial Production Methods

Industrial production of this compound may involve similar steps but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization or chromatography may be employed to ensure high-quality product.

Chemical Reactions Analysis

Types of Reactions

3-Nitronaphthalene-1-carboxamide can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group (-NH₂) using reducing agents such as hydrogen gas with a palladium catalyst or iron powder in acidic conditions.

Substitution: The nitro group can participate in nucleophilic aromatic substitution reactions, where it is replaced by other nucleophiles such as hydroxide ions or amines.

Hydrolysis: The carboxamide group can be hydrolyzed to a carboxylic acid under acidic or basic conditions.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium catalyst, iron powder in acidic conditions.

Substitution: Nucleophiles such as hydroxide ions, amines.

Hydrolysis: Acidic or basic conditions.

Major Products Formed

Reduction: 3-Aminonaphthalene-1-carboxamide.

Substitution: Various substituted naphthalene derivatives.

Hydrolysis: 3-Nitronaphthalene-1-carboxylic acid.

Scientific Research Applications

3-Nitronaphthalene-1-carboxamide has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Materials Science: It can be used in the development of novel materials with specific properties, such as dyes or polymers.

Pharmaceuticals: The compound’s derivatives may have potential as therapeutic agents, particularly in the development of drugs targeting specific enzymes or receptors.

Biological Studies: It can be used as a probe to study the interactions of nitroaromatic compounds with biological systems.

Mechanism of Action

The mechanism of action of 3-nitronaphthalene-1-carboxamide depends on its specific application. In general, the nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components. The carboxamide group can form hydrogen bonds with proteins or enzymes, potentially inhibiting their activity. The exact molecular targets and pathways involved would vary based on the specific biological or chemical context.

Comparison with Similar Compounds

Similar Compounds

1-Nitronaphthalene: Similar structure but lacks the carboxamide group.

2-Nitronaphthalene: Nitro group positioned differently on the naphthalene ring.

3-Nitrobenzamide: Similar functional groups but different aromatic core.

Uniqueness

3-Nitronaphthalene-1-carboxamide is unique due to the presence of both the nitro and carboxamide groups on the naphthalene ring